Cas no 95311-97-0 (Ganoderic acid C1)

• Product Name: Ganoderic acid C1
• CAS No: 95311-97-0
• MF: C₃₀H₄₂O₇
• MW: 514.65029001236
• CID: 805820
• PubChem ID: 471004
• Update Time: 2024-03-01

Ganoderic acid C1 Chemical and Physical Properties

Names and Identifiers

• Lanost-8-en-26-oicacid, 7-hydroxy-3,11,15,23-tetraoxo-, (7b,25R)-
• Ganoderic acid C1
• (2R,6R)-6-[(5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
• GANODERIC ACID C1(P)
• (7beta,25R)-7-Hydroxy-3,11,15,23-tetraoxo-lanost-8-en-26-oic acid
• GANODERICACIDC1
• VDA31197
• BD
• (7β,25R)-7-Hydroxy-3,11,15,23-tetraoxolanost-8-en-26-oic acid (ACI)
• Ganoderic acid C
• Ganoderic acid C 1
• FT-0775317
• 108340-60-9
• 7-Hydroxy-3,11,15,23-tetraoxo-(7beta,25R)-Lanost-8-en-26-oic acid
• B0005-465646
• Ganoderic Acid D
• 6-(7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
• GanodericacidD
• BCP19152
• 7-Hydroxy-3,11,15,23-tetraoxolanost-8-en-26-oic acid
• BCP24006
• 7beta-Hydroxy-3,11,15,23-tetraoxo-5alpha-lanost-8-en-26-oic acid
• GAC1
• FT-0630987
• Ganoderic-acid-D;GAD
• MS-29561
• E88648
• DTXSID70915031
• LANOST-8-EN-26-OIC ACID, 7-HYDROXY-3,11,15,23-TETRAOXO-, (7.BETA.)-
• CHEMBL1922180
• Lanost-8-en-26-oic acid, 7-hydroxy-3,11,15,23-tetraoxo-, (7beta,25R)-
• A845275
• Lanost-8-en-26-oic acid, 7-hydroxy-3,11,15,23-tetraoxo-, (7.beta.,25R)-
• 95311-97-0
• CHEBI:183549
• (2R,6R)-6-[(5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxo-heptanoic acid
• (7.BETA.)-7-HYDROXY-3,11,15,23-TETRAOXOLANOST-8-EN-26-OIC ACID
• Y24RF8B979
• HY-129151
• BDBM50359046
• AKOS040760407
• CS-0103787

• MDL： MFCD04039841
• Inchi： 1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21,32H,8-14H2,1-7H3,(H,36,37)/t15-,16-,18-,19+,21+,28+,29-,30+/m1/s1
• InChI Key： YTVGSCZIHGRVAV-NJNFCIENSA-N
• SMILES： C[C@@]12C(=O)C[C@H]([C@H](C)CC(=O)C[C@@H](C)C(=O)O)[C@@]1(C)CC(=O)C1[C@]3(CCC(=O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

• Exact Mass: 514.29300
• Monoisotopic Mass: 514.29305367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126
• Molecular Weight: 514.6

Experimental Properties

• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 688.3±55.0 °C at 760 mmHg
• Flash Point: 384.1±28.0 °C
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• PSA: 125.81000
• LogP: 4.33970
• Vapor Pressure: 0.0±4.9 mmHg at 25°C

Ganoderic acid C1 Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids